5-Methoxy-2-methyl-indol-1-ylamine

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 5-methoxy-2-methylindol-1-amine
• InChI: InChI=1S/C10H12N2O/c1-7-5-8-6-9(13-2)3-4-10(8)12(7)11/h3-6H,11H2,1-2H3
• InChI Key: VWFOWHJAJXNXHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1N)C=CC(=C2)OC

Description

5-Methoxy-2-methyl-indol-1-ylamine is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of NaH (1.25 g, 51 mmol, 60% in mineral oil) in DMF (47 mL) at 0° C. is treated with 5-methoxy-2-methylindole (500 mg, 3.1 mmol) and stirred at 0° C. for 0.5 h. The mixture is treated with HOSA (1.92 g, 17.0 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice, and extracted with EtOAc (3×50 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo to afford 5-methoxy-2-methyl-indol-1-ylamine, which is used in the next step without further purification.